Cas no 105367-21-3 ((S)-3-methylmandelonitrile)

• Product Name: (S)-3-methylmandelonitrile
• CAS No: 105367-21-3
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 2190141
• PubChem ID: 12717592
• Update Time: 2025-04-21

(S)-3-methylmandelonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-3-methylmandelonitrile
• (2S)-Hydroxy(3-methylphenyl)acetonitrile
• SCHEMBL9176673
• DB-300113
• 105367-21-3
• AKOS006308465
• (2S)-2-hydroxy-2-(3-methylphenyl)acetonitrile
• QJOHNFPAIZBELI-SECBINFHSA-N

• Inchi： 1S/C9H9NO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5,9,11H,1H3/t9-/m1/s1
• InChI Key： QJOHNFPAIZBELI-SECBINFHSA-N
• SMILES： O[C@H](C#N)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 147.068413911Da
• Monoisotopic Mass: 147.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 1.55198